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Compound of Interest

Compound Name: Dihydrosafrole

Cat. No.: B124246

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use, properties, and
regulatory status of dihydrosafrole in fragrance chemistry. Detailed protocols for its synthesis,
analysis, and sensory evaluation are included to support research and development activities.

Introduction to Dihydrosafrole in Fragrance
Chemistry

Dihydrosafrole (CAS 94-58-6) is an organic compound with a history of use in the fragrance
industry.[1] It is a colorless to pale yellow oily liquid characterized by a complex odor profile.[2]
[3][4] Its scent is predominantly spicy, with sweet, woody, and smoky undertones.[5] However,
due to safety concerns, particularly its classification as a potential carcinogen, the use of
dihydrosafrole as a neat fragrance ingredient is now prohibited by international standards.[4]

[EII71[8][°]

Despite the restriction on its direct use, dihydrosafrole remains a subject of interest in
fragrance chemistry research for several reasons:

» Reference Standard: It serves as an important analytical reference standard for the detection
and quantification of related restricted substances in essential oils and fragrance
formulations.
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e Precursor for Synthesis: Dihydrosafrole is a valuable precursor in the synthesis of other
fragrance ingredients and chemical synergists like piperonyl butoxide.[2][10][11]

» Toxicological Research: Understanding its metabolic pathways and toxicological profile is
crucial for ensuring the safety of consumer products that may contain trace amounts from
natural sources.

The International Fragrance Association (IFRA) has set a strict limit on the combined
concentration of safrole, isosafrole, and dihydrosafrole in finished consumer products to not
exceed 0.01%.[6][7][12] This regulation allows for the use of natural extracts that contain these
substances, provided the final concentration remains within the specified safe limit.[5][6][7]

Physicochemical and Olfactory Properties of
Dihydrosafrole

A summary of the key physicochemical and olfactory properties of dihydrosafrole is presented
below. This data is essential for its handling, formulation, and analysis in a research setting.

Table 1: Physicochemical Properties of Dihydrosafrole
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Property Value Reference

CAS Number 94-58-6 [2][5]

Molecular Formula C10H1202 [21[31[5]

Molecular Weight 164.20 g/mol [11[31[5]

Appearance C.:olc')rless to pale yellow oily CIEI]
liquid

Boiling Point 228 °C at 760 mmHg [1]

Density 1.065 g/cm3 at 25 °C [11[3]

Refractive Index

1.51700 to 1.52000 at 20 °C

[6]

Vapor Pressure

0.056 mmHg (estimated)

[6]

Solubility

Miscible with ethanol, ether,
benzene. Soluble in alcohol
and carbon tetrachloride.
Sparingly soluble in water
(56.87 mg/L at 25 °C, est.).

[1](5](6]

Table 2: Olfactory Profile of Dihydrosafrole

© 2025 BenchChem. All rights reserved. 3/14

Tech Support


https://cymitquimica.com/cas/94-58-6/
https://scent.vn/en/pages/compound/dihydrosafrole-7197
https://cymitquimica.com/cas/94-58-6/
https://www.biosynth.com/p/FD22044/94-58-6-dihydrosafrole
https://scent.vn/en/pages/compound/dihydrosafrole-7197
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosafrole
https://www.biosynth.com/p/FD22044/94-58-6-dihydrosafrole
https://scent.vn/en/pages/compound/dihydrosafrole-7197
https://cymitquimica.com/cas/94-58-6/
https://www.biosynth.com/p/FD22044/94-58-6-dihydrosafrole
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2342320_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosafrole
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosafrole
https://www.biosynth.com/p/FD22044/94-58-6-dihydrosafrole
https://www.thegoodscentscompany.com/data/rw1019421.html
https://www.thegoodscentscompany.com/data/rw1019421.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosafrole
https://scent.vn/en/pages/compound/dihydrosafrole-7197
https://www.thegoodscentscompany.com/data/rw1019421.html
https://www.benchchem.com/product/b124246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Odor Descriptor Prevalence Reference
Spicy 74.25% [5]
Phenolic 47.24% [5]
Sweet 40.5% [5]
Woody 33.64% [5]
Smoky 33.44% [5]
Warm 31.37% [5]
Animalic 30.73% [5]
Leathery 28.69% [5]
Clove 27.83% [5]
Balsamic 27.74% [5]

o Spicy sassafras at 10% in
General Description ] [6]
dipropylene glycol

Experimental Protocols

The following section provides detailed protocols for the synthesis, analysis, and sensory
evaluation of dihydrosafrole.

Two common methods for the synthesis of dihydrosafrole are presented below.
Protocol 3.1.1: Catalytic Hydrogenation of Safrole

This protocol describes the synthesis of dihydrosafrole from safrole via catalytic
hydrogenation.[4]

Materials:
o Safrole

o Palladium on carbon (Pd/C) catalyst (5% or 10%)
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» Ethanol (or other suitable solvent)

e Hydrogen gas source

» Hydrogenation apparatus (e.g., Parr hydrogenator)

» Rotary evaporator

« Filtration apparatus

Procedure:

« In a suitable reaction vessel, dissolve safrole in ethanol.

o Carefully add the Pd/C catalyst to the solution. The amount of catalyst is typically 1-5% by
weight of the safrole.

o Place the reaction vessel in the hydrogenation apparatus.
» Purge the system with an inert gas (e.g., nitrogen or argon) to remove any oxygen.
e Pressurize the system with hydrogen gas to the desired pressure (typically 1-4 atm).

 Stir the reaction mixture vigorously at room temperature. The reaction is typically complete
within a few hours.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

e Once the reaction is complete, depressurize the system and purge with an inert gas.
« Filter the reaction mixture through a pad of celite to remove the catalyst.
» Rinse the filter cake with a small amount of ethanol.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain crude
dihydrosafrole.

o Purify the crude product by vacuum distillation if necessary.

© 2025 BenchChem. All rights reserved. 5/14 Tech Support


https://www.benchchem.com/product/b124246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol 3.1.2: Synthesis from Pyrocatechol

This three-step protocol offers an alternative route to dihydrosafrole starting from
pyrocatechol.[13]

Step 1: Propionylation of Pyrocatechol

In a reaction vessel, dissolve pyrocatechol in a suitable solvent such as ethylene dichloride.

Add a propionylating agent (e.g., propionic anhydride or propionyl chloride) and a catalyst
(e.g., AICI3).

Stir the mixture at a controlled temperature (e.g., 5-20 °C) for 10-20 hours.

After the reaction is complete, quench the reaction and perform an aqueous workup to
isolate 3,4-dihydroxyphenyl-1-propanone.

Step 2: Catalytic Hydrogenation

o Dissolve the 3,4-dihydroxyphenyl-1-propanone from Step 1 in an alcohol solvent (e.g.,
ethanol).

e Add a hydrogenation catalyst (e.g., Pd/C).

o Perform catalytic hydrogenation under pressure (4-60 atm) at a temperature of 20-100 °C for
5-20 hours to yield 4-propylpyrocatechol.

Step 3: Methylenation

» React the 4-propylpyrocatechol from Step 2 with a saturated dihalomethane (e.qg.,
dichloromethane or dibromomethane) in the presence of a base to form the methylenedioxy
bridge.

« |solate and purify the resulting dihydrosafrole.

Diagram 1: Synthesis Pathway of Dihydrosafrole from Pyrocatechol
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Caption: A three-step synthesis route to Dihydrosafrole.

This protocol outlines a general procedure for the quantitative analysis of dihydrosafrole in a
sample matrix using Gas Chromatography-Mass Spectrometry (GC-MS).[1][14]
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Materials and Equipment:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
e Appropriate GC column (e.g., non-polar or medium-polar)

e Helium carrier gas

e Sample vials

e Microsyringe

o Dihydrosafrole analytical standard

 Internal standard (optional, e.g., a stable isotopically labeled analog or a compound with
similar properties not present in the sample)

e Solvent for sample dilution (e.g., hexane or ethyl acetate)
Procedure:
e Instrument Setup:

o Install an appropriate GC column.

o Set the oven temperature program. A typical program might start at a low temperature
(e.g., 60°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C).

o Set the injector temperature (e.g., 250°C) and the transfer line temperature.

o Set the MS to operate in either full scan mode (for qualitative analysis) or selected ion
monitoring (SIM) mode (for quantitative analysis). For dihydrosafrole, characteristic ions
(e.g., m/z 135, 77) should be monitored.[1]

o Standard Preparation:

o Prepare a stock solution of dihydrosafrole in a suitable solvent.
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o Create a series of calibration standards by serial dilution of the stock solution to cover the
expected concentration range in the samples.

o If using an internal standard, add a constant known amount to each calibration standard
and sample.

e Sample Preparation:

o Accurately weigh or measure the sample.

o Extract the fragrance components using an appropriate method (e.g., liquid-liquid
extraction, solid-phase microextraction).

o Dilute the extract with a suitable solvent to a concentration within the calibration range.

e GC-MS Analysis:

o Inject a known volume (e.g., 1 pL) of each calibration standard and sample into the GC-
MS.

o Acquire the data.

o Data Analysis:

[e]

Identify the dihydrosafrole peak in the chromatogram based on its retention time and
mass spectrum.

o Integrate the peak area for dihydrosafrole (and the internal standard, if used).

o Construct a calibration curve by plotting the peak area (or the ratio of the analyte peak
area to the internal standard peak area) against the concentration of the calibration
standards.

o Determine the concentration of dihydrosafrole in the samples by interpolating their peak
areas on the calibration curve.

Diagram 2: GC-MS Analysis Workflow
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Caption: Workflow for quantitative analysis by GC-MS.

This protocol provides a general framework for the sensory evaluation of a fragrance material
like dihydrosafrole, adapted from standard industry practices.[15][16][17][18][19]

Objective: To characterize the odor profile of dihydrosafrole and compare it to other fragrance
ingredients.

Materials:

« Dihydrosafrole solution (e.g., 1-10% in a suitable solvent like dipropylene glycol or ethanol)

[6]

o Reference fragrance materials

o Odor-free smelling strips

o Well-ventilated, odor-neutral sensory evaluation booths

o Data collection forms or software

Panelists:

o A panel of trained sensory assessors or naive consumers, depending on the research
objective.
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» Panelists should be screened for allergies, sensitivities, and olfactory acuity.
Procedure:
e Sample Preparation:
o Prepare solutions of dihydrosafrole and reference materials at the desired concentration.

o Dip the smelling strips into the solutions to a consistent depth and allow the solvent to
evaporate for a specified time (e.g., 30 seconds).

o Code the smelling strips with random three-digit numbers to blind the panelists.
e Evaluation Environment:

o Ensure the testing environment is free from extraneous odors, well-lit, and at a
comfortable temperature and humidity.[16]

o Evaluation Session:

o

Provide panelists with clear instructions.
o Present the coded smelling strips to the panelists in a randomized order.

o Instruct panelists to smell the strips and record their perceptions on the data collection
form. The form should include attributes such as odor intensity, and a list of odor
descriptors (e.g., spicy, sweet, woody, etc.).

o To prevent olfactory fatigue, limit the number of samples evaluated in a single session and
provide breaks. Panelists can smell an unscented item (like their own skin) between
samples to cleanse their palate.[16]

o Data Analysis:
o Collect the data from all panelists.

o For descriptive analysis, calculate the mean intensity ratings for each attribute.
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o Use appropriate statistical methods (e.g., ANOVA, PCA) to analyze the data and identify
significant differences between samples and to visualize the sensory space.

Safety and Regulatory Considerations

Carcinogenicity: Dihydrosafrole is considered a potential carcinogen.[2][4][8][9] All handling
should be performed in a well-ventilated fume hood with appropriate personal protective
equipment (gloves, lab coat, safety glasses).

Irritation: It may cause skin and eye irritation.[2]

IFRA Standards: As a standalone ingredient, dihydrosafrole is prohibited from use in
fragrances. The combined total of safrole, isosafrole, and dihydrosafrole from all sources in
a final consumer product must not exceed 0.01%.[6][7] Researchers must be aware of these
restrictions when developing new fragrance formulations or using natural extracts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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